Cas no 1824280-45-6 (4-[2,2,2-trifluoro-1-(methylamino)ethyl]benzonitrile)

• Product Name: 4-[2,2,2-trifluoro-1-(methylamino)ethyl]benzonitrile
• CAS No: 1824280-45-6
• CID: 4622264
• Update Time: 2025-05-23

4-[2,2,2-trifluoro-1-(methylamino)ethyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[2,2,2-trifluoro-1-(methylamino)ethyl]benzonitrile

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-[2,2,2-trifluoro-1-(methylamino)ethyl]benzonitrile

Comprehensive Analysis of 4-[2,2,2-trifluoro-1-(methylamino)ethyl]benzonitrile (CAS No. 1824280-45-6)

The compound 4-[2,2,2-trifluoro-1-(methylamino)ethyl]benzonitrile (CAS No. 1824280-45-6) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This trifluoromethyl-containing benzonitrile derivative is a subject of intense study, particularly in the context of drug discovery and material science. Researchers are increasingly focusing on its synthetic pathways, physicochemical properties, and biological activity, making it a hot topic in modern chemistry.

One of the key features of 4-[2,2,2-trifluoro-1-(methylamino)ethyl]benzonitrile is its fluorine-rich structure, which enhances its metabolic stability and bioavailability. This characteristic aligns with the growing demand for fluorinated compounds in medicinal chemistry, as they often exhibit improved pharmacokinetic profiles. The compound's CAS No. 1824280-45-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, its potential role in central nervous system (CNS) drug development has sparked interest, given the rising prevalence of neurological disorders globally.

From a synthetic perspective, 4-[2,2,2-trifluoro-1-(methylamino)ethyl]benzonitrile is synthesized through multi-step organic reactions, often involving amine alkylation and nitrile functionalization. The compound's high purity and yield optimization are critical for industrial-scale production, a topic frequently discussed in patent literature. Its solubility and stability under various conditions are also areas of active investigation, as these properties determine its suitability for formulation in pharmaceutical products.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for CAS No. 1824280-45-6, addressing the increasing emphasis on sustainable practices. Questions like "How to synthesize 4-[2,2,2-trifluoro-1-(methylamino)ethyl]benzonitrile efficiently?" or "What are the applications of trifluoromethyl benzonitrile derivatives?" are commonly searched, highlighting the compound's interdisciplinary appeal. Furthermore, its potential use in agrochemicals and advanced materials adds to its versatility, making it a valuable subject for further exploration.

The analytical characterization of 4-[2,2,2-trifluoro-1-(methylamino)ethyl]benzonitrile involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure accurate identification and quality control, which are essential for regulatory compliance in pharmaceutical applications. The compound's molecular interactions and binding affinity with biological targets are also areas of keen interest, particularly in the design of next-generation therapeutics.

As the scientific community continues to uncover the potential of CAS No. 1824280-45-6, its role in addressing global health challenges becomes increasingly evident. Whether in the development of novel drugs or the creation of functional materials, this compound exemplifies the intersection of innovation and practicality. With ongoing research and technological advancements, 4-[2,2,2-trifluoro-1-(methylamino)ethyl]benzonitrile is poised to make significant contributions to science and industry.